Cas no 1428234-44-9 (1-[(5-cyclopropylisoxazol-4-yl)carbonyl]piperazine)

• Product Name: 1-[(5-cyclopropylisoxazol-4-yl)carbonyl]piperazine
• CAS No: 1428234-44-9
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5576481
• Update Time: 2025-10-23

1-[(5-cyclopropylisoxazol-4-yl)carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(5-cyclopropylisoxazol-4-yl)carbonyl]piperazine
• Methanone, (5-cyclopropyl-4-isoxazolyl)-1-piperazinyl-

• Inchi： 1S/C11H15N3O2/c15-11(14-5-3-12-4-6-14)9-7-13-16-10(9)8-1-2-8/h7-8,12H,1-6H2
• InChI Key： TWOXLYCUQDGMGL-UHFFFAOYSA-N
• SMILES： C(C1=C(C2CC2)ON=C1)(N1CCNCC1)=O

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 416.3±45.0 °C(Predicted)
• pka: 8.23±0.10(Predicted)

Additional information on 1-[(5-cyclopropylisoxazol-4-yl)carbonyl]piperazine

Research Brief on 1-[(5-cyclopropylisoxazol-4-yl)carbonyl]piperazine (CAS: 1428234-44-9)

1-[(5-cyclopropylisoxazol-4-yl)carbonyl]piperazine (CAS: 1428234-44-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique isoxazole-piperazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

The primary focus of recent research has been on the compound's ability to act as a selective inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-[(5-cyclopropylisoxazol-4-yl)carbonyl]piperazine exhibits potent inhibitory activity against interleukin-1 receptor-associated kinase 4 (IRAK4), a key player in the innate immune response. The study highlighted the compound's high binding affinity and selectivity, making it a promising candidate for the treatment of autoimmune diseases and certain cancers.

In addition to its inhibitory properties, the compound's synthetic accessibility has been a subject of interest. A recent publication in Organic Letters detailed an efficient and scalable synthetic route for 1-[(5-cyclopropylisoxazol-4-yl)carbonyl]piperazine, utilizing a combination of cyclopropanation and palladium-catalyzed cross-coupling reactions. This advancement is expected to facilitate further preclinical studies and potential scale-up for clinical trials.

Another area of exploration has been the compound's pharmacokinetic profile. Preliminary in vivo studies in rodent models have indicated favorable absorption and distribution properties, with a half-life that supports once-daily dosing. However, further optimization may be required to address metabolic stability and potential off-target effects, as noted in a 2024 report by the European Journal of Pharmaceutical Sciences.

Looking ahead, researchers are optimistic about the translational potential of 1-[(5-cyclopropylisoxazol-4-yl)carbonyl]piperazine. Ongoing studies are investigating its efficacy in combination therapies and its potential to overcome resistance mechanisms in targeted cancer treatments. The compound's versatility and robust activity profile position it as a valuable tool for both basic research and therapeutic development in the chemical biology and pharmaceutical industries.